Cas no 360791-53-3 (1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)-)

• Product Name: 1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)-
• CAS No: 360791-53-3
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 320864
• PubChem ID: 582509
• Update Time: 2025-05-25

1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)-
• 2-AMINO-N-FURAN-2-YLMETHYL-3-(1H-INDOL-3-YL)-PROPIONAMIDE
• FQLXKOCHDBPFLL-UHFFFAOYSA-N
• SMR000282548
• 1214172-28-7
• 2-Amino-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide, AldrichCPR
• 2-Amino-N-(2-furylmethyl)-3-(1H-indol-3-yl)propanamide #
• AKOS000300825
• BRD-A89949227-001-07-1
• SR-01000388749
• CHEMBL1706590
• 2-amino-N-[(furan-2-yl)methyl]-3-(1H-indol-3-yl)propanamide
• 2-amino-N-(furan-2-ylmethyl)-3-(1H-indol-3-yl)propanamide
• MLS000712781
• FT-0644508
• BAS 02801033
• 2-Amino-N-furan-2-ylmethyl-3-(1H-indol-3-yl)propionamide
• HMS2669I23
• SR-01000388749-1
• 360791-53-3
• AKOS024299579

• Inchi： 1S/C16H17N3O2/c17-14(16(20)19-10-12-4-3-7-21-12)8-11-9-18-15-6-2-1-5-13(11)15/h1-7,9,14,18H,8,10,17H2,(H,19,20)
• InChI Key： FQLXKOCHDBPFLL-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CNC2C=CC=CC1=2)N)NCC1=CC=CO1

Computed Properties

• Exact Mass: 283.13200
• Monoisotopic Mass: 283.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Boiling Point: 589.9°Cat760mmHg
• Flash Point: 310.6°C
• PSA: 84.05000
• LogP: 3.03830

1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)- Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1H-Indole-3-propanamide,a-amino-N-(2-furanylmethyl)-, (aS)-

1H-Indole-3-propanamide, a-amino-N-(2-furanylmethyl)-, (aS)-: A Comprehensive Overview

1H-Indole-3-propanamide, also known as a-amino-N-(2-furanylmethyl)- with the CAS number 360791-53-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, designated as (aS), represents a specific stereochemical configuration that plays a crucial role in its biological activity and potential applications.

The structure of 1H-Indole-3-propanamide combines an indole ring system with a propanamide group and a furan substituent. The indole moiety is a common structural element in many bioactive compounds, contributing to its ability to interact with various biological targets. The presence of the furan group further enhances the compound's versatility, making it a promising candidate for drug discovery.

Recent studies have highlighted the potential of a-amino-N-(2-furanylmethyl)- derivatives in modulating cellular pathways associated with neurodegenerative diseases. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, (aS)-1H-indole-3-propanamide has shown promise in anticancer research. Preclinical studies indicate that this compound can selectively inhibit the growth of cancer cells by targeting specific kinases involved in cell proliferation and survival. These findings underscore its potential as a lead molecule for developing novel antitumor agents.

The synthesis of a-amino-N-(2-furanylmethyl)- derivatives has also been optimized in recent years, with researchers developing efficient methodologies to achieve high yields and stereoselectivity. These advancements have facilitated further exploration of the compound's pharmacokinetic properties and bioavailability, which are critical factors for its translation into clinical applications.

Moreover, computational studies have provided insights into the molecular interactions of (aS)-1H-indole-3-propanamide with various protein targets. By employing molecular docking and dynamics simulations, scientists have identified key residues responsible for binding affinity and selectivity, paving the way for rational drug design.

In conclusion, CAS No 360791-53-3, or a-amino-N-(2-furanylmethyl)- (aS), stands at the forefront of chemical innovation due to its unique structure and diverse biological activities. As research continues to unravel its full potential, this compound holds great promise for advancing therapeutic interventions across multiple disease areas.